molecular formula C21H21ClO5S B8668934 Tert-butyl(4-chloro-2-{[4-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

Tert-butyl(4-chloro-2-{[4-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

Cat. No.: B8668934
M. Wt: 420.9 g/mol
InChI Key: CVDVFQIHOAKJOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl(4-chloro-2-{[4-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C21H21ClO5S and its molecular weight is 420.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H21ClO5S

Molecular Weight

420.9 g/mol

IUPAC Name

tert-butyl 2-[4-chloro-2-[2-(4-methylsulfonylphenyl)ethynyl]phenoxy]acetate

InChI

InChI=1S/C21H21ClO5S/c1-21(2,3)27-20(23)14-26-19-12-9-17(22)13-16(19)8-5-15-6-10-18(11-7-15)28(4,24)25/h6-7,9-13H,14H2,1-4H3

InChI Key

CVDVFQIHOAKJOX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)COC1=C(C=C(C=C1)Cl)C#CC2=CC=C(C=C2)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 4-bromophenyl methyl sulfone, the title compound was obtained as a brown sticky solid after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.
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(4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester
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Intermediate 3
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